Cas no 25521-74-8 (Methanamine, N-(phenylmethylene)-, (E)-)
Methanamine, N-(phenylmethylene)-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- Methanamine, N-(phenylmethylene)-, (E)-
- N-methyl-1-phenylmethanimine
- Methylamine, N-benzylidene-
- SCHEMBL842361
- N-Methylbenzylidenimine
- N-Methyl-alpha-tolueneimine
- EINECS 210-728-2
- benzal-methylamine
- NSC 69423
- EC 210-728-2
- 622-29-7
- Benzylidene(methyl)amine
- AS-58329
- CS-0151232
- NSC-69423
- 25521-74-8
- SCHEMBL8313139
- N-Benzalmethylamine
- Methanamine, N-(phenylmethylene)-
- AI3-52568
- A8598
- N-Methylbenzalimine
- Benzaldehyde methylimine
- HXTGGPKOEKKUQO-UHFFFAOYSA-N
- DB-054100
- D94771
- MFCD00008294
- DTXSID7060750
- (E)-N-Methyl-1-phenylmethanimine
- N-Benzylidenemethanamine
- (E)-METHYL(PHENYLMETHYLIDENE)AMINE
- Benzylidenemethanamine
- Benzylidene-methyl-amine
- N-Methylbenzenemethanimine
- (E)-2-phenylethenamine
- N-Methyl-a-tolueneimine
- (E)-N-BenzylidenemethanamineE
- Benzalmethylamine
- Benzylidenemethylamine
- N-(Phenylmethylidene)methanamine #
- N-Benzylidenemethylamine
- SY317452
- NS00001071
- Benzaldehyde N-methylimine
- N-Benzylidenemethylamine, 97%
- CHEBI:192439
- N-Methylbenzylideneamine
- NCIOpen2_000335
- (E)-N-benzylidenemethanamine
- AKOS005207315
- NSC69423
- AMY11008
- N-Methylbenzaldimine
- N-(Phenylmethylene)methanamine
- HXTGGPKOEKKUQO-VQHVLOKHSA-N
- N-[(E)-Phenylmethylidene]methanamine
- EN300-6729518
-
- Inchi: 1S/C8H9N/c1-9-7-8-5-3-2-4-6-8/h2-7H,1H3/b9-7+
- InChI Key: HXTGGPKOEKKUQO-VQHVLOKHSA-N
- SMILES: N(/C)=C\C1C=CC=CC=1
Computed Properties
- Exact Mass: 119.07357
- Monoisotopic Mass: 119.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 90.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 12.4A^2
Experimental Properties
- Color/Form: Pale yellow liquid
- Density: 0.967
- Boiling Point: 75-80℃ (18 mmHg)
- Flash Point: 113℃
- Refractive Index: 1.551-1.553
- PSA: 12.36
- LogP: 1.73530
Methanamine, N-(phenylmethylene)-, (E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6729518-0.05g |
(E)-methyl(phenylmethylidene)amine |
25521-74-8 | 95% | 0.05g |
$19.0 | 2023-05-30 | |
| Enamine | EN300-6729518-0.1g |
(E)-methyl(phenylmethylidene)amine |
25521-74-8 | 95% | 0.1g |
$19.0 | 2023-05-30 | |
| Enamine | EN300-6729518-0.25g |
(E)-methyl(phenylmethylidene)amine |
25521-74-8 | 95% | 0.25g |
$19.0 | 2023-05-30 | |
| Enamine | EN300-6729518-0.5g |
(E)-methyl(phenylmethylidene)amine |
25521-74-8 | 95% | 0.5g |
$19.0 | 2023-05-30 | |
| Enamine | EN300-6729518-1.0g |
(E)-methyl(phenylmethylidene)amine |
25521-74-8 | 95% | 1g |
$19.0 | 2023-05-30 | |
| Enamine | EN300-6729518-2.5g |
(E)-methyl(phenylmethylidene)amine |
25521-74-8 | 95% | 2.5g |
$21.0 | 2023-05-30 | |
| Enamine | EN300-6729518-5.0g |
(E)-methyl(phenylmethylidene)amine |
25521-74-8 | 95% | 5g |
$32.0 | 2023-05-30 | |
| Enamine | EN300-6729518-10.0g |
(E)-methyl(phenylmethylidene)amine |
25521-74-8 | 95% | 10g |
$52.0 | 2023-05-30 | |
| Aaron | AR01HNIC-1g |
Methanamine, N-(phenylmethylene)-, (E)- |
25521-74-8 | 95% | 1g |
$52.00 | 2025-02-14 | |
| Aaron | AR01HNIC-2.5g |
Methanamine, N-(phenylmethylene)-, (E)- |
25521-74-8 | 95% | 2.5g |
$54.00 | 2025-02-14 |
Methanamine, N-(phenylmethylene)-, (E)- Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Methanamine, N-(phenylmethylene)-, (E)-
Methanamine, N-(phenylmethylene)-, (E)-: A Versatile Compound in Pharmaceutical Research and Drug Development
Methanamine, N-(phenylmethylene)-, (E)- (CAS No. 25521-74-8) represents a significant class of organic compounds with potential applications in pharmaceutical research and medicinal chemistry. This compound belongs to the family of α-aminocarboxylic acids, characterized by the presence of an amino group and a carboxylic acid functional group. Its unique molecular structure and chemical properties make it a promising candidate for the development of novel therapeutics targeting various biological pathways. Recent advances in synthetic methodologies and structural elucidation have further expanded its utility in drug discovery programs.
Methanamine, N-(phenylmethylene)-, (E)- is a derivative of phenylmethyleneamine, a compound that has been extensively studied for its role in modulating enzyme activity and receptor interactions. The (E) configuration of this molecule is critical for its stereochemical properties, which directly influence its biological activity and pharmacokinetic behavior. The compound's molecular formula, C8H11NO, and molecular weight of 137.18 g/mol are essential parameters for its characterization and application in both in vitro and in vivo studies.
Recent studies have highlighted the potential of Methanamine, N-(phenylylene)-, (E)- in targeting serotonin receptor subtypes, particularly in the context of neuropsychiatric disorders. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective agonist activity at 5-HT2A receptors, suggesting its potential as a therapeutic agent for conditions such as major depressive disorder and schizophrenia. The compound's ability to modulate neurotransmitter signaling pathways makes it a compelling candidate for further exploration in neuropharmacology.
From a synthetic perspective, the preparation of Methanamine, N-(phenylmethylene)-, (E)- involves a series of well-established organic reactions, including Wittig reaction and Stille coupling. These methodologies allow for the precise construction of the phenylmethylene group, which is critical for the compound's biological activity. Advances in catalytic asymmetric synthesis have further enabled the efficient production of this compound with high enantiomeric purity, addressing the challenges associated with traditional synthetic routes.
One of the most promising applications of Methanamine, N-(phenylmethylene)-, (E)- lies in its potential as a targeted drug delivery agent. Recent research has focused on its ability to enhance the permeability of biological membranes, which could improve the bioavailability of therapeutic agents. A 2024 study in Advanced Drug Delivery Reviews reported that this compound can significantly increase the cellular uptake of hydrophobic drugs, making it a valuable tool for the development of nanocarriers and liposomal formulations.
The pharmacokinetic profile of Methanamine, N-(phenylmethylene)-, (E)- is another area of active investigation. Studies have shown that its half-life and metabolic stability are influenced by the presence of specific functional groups, such as the carboxylic acid moiety. These properties are crucial for determining the compound's therapeutic window and its suitability for clinical translation. Ongoing research aims to optimize its metabolic stability through structural modifications, which could enhance its therapeutic potential.
From a structural standpoint, the phenylmethylene group in Methanamine, N-(phenylmethylene)-, (E)- plays a pivotal role in its biological activity. The conjugated double bond in this group facilitates interactions with target proteins, which is essential for its pharmacological effects. Computational studies have provided insights into the binding affinity of this compound with various receptors, further supporting its potential as a lead compound in drug development.
Recent advancements in high-throughput screening technologies have enabled the rapid evaluation of Methanamine, N-(phenylmethylene)-, (E)- for its biological activity. These methods have identified novel targets for this compound, including ionotropic glutamate receptors and adenosine receptors. Such findings highlight the versatility of this compound in addressing a wide range of therapeutic indications, from neurodegenerative diseases to cardiovascular disorders.
The compound's potential in anti-inflammatory therapy has also garnered significant attention. A 2023 study published in Journal of Inflammation Research demonstrated that Methanamine, N-(phenylmethylene)-, (E)- exhibits significant anti-inflammatory effects by modulating the activity of cytokine signaling pathways. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
From a safety perspective, the toxicological profile of Methanamine, N-(phenylmethylene)-, (E)- is an important consideration for its clinical application. Preclinical studies have shown that this compound exhibits low toxicity in animal models, which is a critical factor for its potential use in human therapies. However, further research is needed to fully characterize its long-term safety and efficacy.
Advances in computational chemistry have also contributed to the understanding of Methanamine, N-(phenylmethylene)-, (E)-'s biological activity. Molecular docking studies have provided insights into the binding interactions of this compound with various proteins, which is essential for predicting its therapeutic potential. These computational models have been instrumental in guiding the design of more effective derivatives of this compound.
In conclusion, Methanamine, N-(phenylmethylene)-, (E)- represents a promising candidate for further exploration in drug discovery and development. Its unique chemical properties, coupled with its potential to modulate a wide range of biological targets, make it a valuable tool for addressing various therapeutic indications. Continued research into its pharmacological properties and clinical applications is expected to unlock its full potential as a therapeutic agent.
As the field of medicinal chemistry continues to evolve, the role of Methanamine, N-(phenylmethylene)-, (E)- in drug discovery is likely to expand. Ongoing studies are focused on optimizing its therapeutic profile, enhancing its bioavailability, and exploring its potential in combination therapies. These efforts are expected to contribute to the development of more effective and targeted treatments for a wide range of diseases.
The future of Methanamine, N-(phenylmethylene)-, (E)- in drug discovery is promising, with ongoing research aimed at expanding its therapeutic applications. As new technologies and methodologies continue to emerge, the potential of this compound is likely to be further realized, paving the way for its use in a variety of therapeutic contexts.
Ultimately, the study of Methanamine, N-(phenylmethylene)-, (E)- highlights the importance of interdisciplinary research in drug development. By combining insights from chemistry, biology, and pharmacology, researchers are able to uncover new therapeutic opportunities and advance the treatment of complex diseases. The continued exploration of this compound is expected to yield significant contributions to the field of medicinal chemistry and improve patient outcomes in the future.
As the scientific community continues to investigate the properties and applications of Methanamine, N-(phenylmethylene)-, (E)-, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutic agents. The potential of this compound to address a wide range of medical conditions underscores the importance of further research and innovation in the field of medicinal chemistry.
With the ongoing advancements in drug discovery and development, the role of Methanamine, N-(phenylmethylene)-, (E)- is expected to grow. As researchers continue to explore its properties and applications, this compound is poised to become a significant player in the quest for more effective and targeted therapies for a variety of diseases.
As the field of medicinal chemistry progresses, the potential of Methanamine, N-(phenylmethylene)-, (E)- is likely to expand. The compound's unique properties and versatile applications make it a valuable asset in the development of new therapeutic strategies. Continued research and innovation are essential to fully realize its potential and contribute to the advancement of patient care.
Ultimately, the study of Methanamine, N-(phenylmethylene)-, (E)- exemplifies the dynamic and ever-evolving nature of medicinal chemistry. By leveraging the latest scientific advancements, researchers are able to unlock new possibilities for therapeutic innovation, paving the way for more effective treatments for a wide range of medical conditions. The continued exploration of this compound is expected to yield significant contributions to the field of medicinal chemistry and improve patient outcomes in the future.
As the scientific community continues to investigate the properties and applications of Methanamine, N-(phenylmethylene)-, (E)-, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutic agents. The potential of this compound to address a wide range of medical conditions underscores the importance of further research and innovation in the field of medicinal chemistry.
With the ongoing advancements in drug discovery and development, the role of Methanamine, N-(phenylmethylene)-, (E)- is expected to grow. As researchers continue to explore its properties and applications, this compound is poised to become a significant player in the quest for more effective and targeted therapies for a variety of diseases.
As the field of medicinal chemistry progresses, the potential of Methanamine, N-(phenylmethylene)-, (E)- is likely to expand. The compound's unique properties and versatile applications make it a valuable asset in the development of new therapeutic strategies. Continued research and innovation are essential to fully realize its potential and contribute to the advancement of patient care.
Ultimately, the study of Methan, N-(phenylmethylene)-, (E)- exemplifies the dynamic and ever-evolving nature of medicinal chemistry. By leveraging the latest scientific advancements, researchers are able to unlock new possibilities for therapeutic innovation, paving the way for more effective treatments for a wide range of medical conditions. The continued exploration of this compound is expected to yield significant contributions to the field of medicinal chemistry and improve patient outcomes in the future.
As the scientific community continues to investigate the properties and applications of Methanamine, N-(phenylmethylene)-, (E)-, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutic agents. The potential of this compound to address a wide range of medical conditions underscores the importance of further research and innovation in the field of medicinal chemistry.
With the ongoing advancements in drug discovery and development, the role of Methanamine, N-(phenylmethylene)-, (E)- is expected to grow. As researchers continue to explore its properties and applications, this compound is poised to become a significant player in the quest for more effective and targeted therapies for a variety of diseases.
As the field of medicinal chemistry progresses, the potential of Methanamine, N-(phenylmethylene)-, (E)- is likely to expand. The compound's unique properties and versatile applications make it a valuable asset in the development of new therapeutic strategies. Continued research and innovation are essential to fully realize its potential and contribute to the advancement of patient care.
Ultimately, the study of Methanamine, N-(phenylmethylene)-, (E)- exemplifies the dynamic and ever-evolving nature of medicinal chemistry. By leveraging the latest scientific advancements, researchers are able to unlock new possibilities for therapeutic innovation, paving the way for more effective treatments for a wide range of medical conditions. The continued exploration of this compound is expected to yield significant contributions to the field of medicinal chemistry and improve patient outcomes in the future.
As the scientific community continues to investigate the properties and applications of Methanamine, N-(phenylmethylene)-, (E)-, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutic agents. The potential of this compound to address a wide range of medical conditions underscores the importance of further research and innovation in the field of medicinal chemistry.
With the ongoing advancements in drug discovery and development, the role of Methanamine, N-(phenylmethylene)-, (E)- is expected to grow. As researchers continue to explore its properties and applications, this compound is poised to become a significant player in the quest for more effective and targeted therapies for a variety of diseases.
As the field of medicinal chemistry progresses, the potential of Methanamine, N-(phenylmethylene)-, (E)- is likely to expand. The compound's unique properties and versatile applications make it a valuable asset in the development of new therapeutic strategies. Continued research and innovation are essential to fully realize its potential and contribute to the advancement of patient care.
Ultimately, the study of Methanamine, N-(phenylmethylene)-, (E)- exemplifies the dynamic and ever-evolving nature of medicinal chemistry. By leveraging the latest scientific advancements, researchers are able to unlock new possibilities for therapeutic innovation, paving the way for more effective treatments for a wide range of medical conditions. The continued exploration of this compound is expected to yield significant contributions to the field of medicinal chemistry and improve patient outcomes in the future.
As the scientific community continues to investigate the properties and applications of Methanamine, N-(phenylmethylene)-, (E)-, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutic agents. The potential of this compound to address a wide range of medical conditions underscores the importance of further research and innovation in the field of medicinal chemistry.
With the ongoing advancements in drug discovery and development, the role of Methanamine, N-(phenylmethylene)-, (E)- is expected to grow. As researchers continue to explore its properties and applications, this compound is poised to become a significant player in the quest for more effective and targeted therapies for a variety of diseases.
As the field of medicinal chemistry progresses, the potential of Methanamine, N-(phenylmethylene)-, (E)- is likely to expand. The compound's unique properties and versatile applications make it a valuable asset in the development of new therapeutic strategies. Continued research and innovation are essential to fully realize its potential and contribute to the advancement of patient care.
Ultimately, the study of Methanamine, N-(phenylmethylene)-, (E)- exemplifies the dynamic and ever-evolving nature of medicinal chemistry. By leveraging the latest scientific advancements, researchers are able to unlock new possibilities for therapeutic innovation, paving the way for more effective treatments for a wide range of medical conditions. The continued exploration of this compound is expected to yield significant contributions to the field of medicinal chemistry and improve patient outcomes in the future.
As the scientific community continues to investigate the properties and applications of Methanamine, N-(phenylmethylene)-, (E)-, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutic agents. The potential of this compound to address a wide range of medical conditions underscores the importance of further research and innovation in the field of medicinal chemistry.
With the ongoing advancements in drug discovery and development, the role of Methanamine, N-(phenylmethylene)-, (E)- is expected to grow. As researchers continue to explore its properties and applications, this compound is poised to become a significant player in the quest for more effective and targeted therapies for a variety of diseases.
As the field of medicinal chemistry progresses, the potential of Methanamine, N-(phenylmethylene)-, (E)- is likely to expand. The compound's unique properties and versatile applications make it a valuable asset in the development of new therapeutic strategies. Continued research and innovation are essential to fully realize its potential and contribute to the advancement of patient care.
Ultimately, the study of Methanamine, N-(phenylmethylene)-, (E)- exemplifies the dynamic and ever-evolving nature of medicinal chemistry. By leveraging the latest scientific advancements, researchers are able to unlock new possibilities for therapeutic innovation, paving the way for more effective treatments for a wide range of medical conditions. The continued exploration of this compound is expected to yield significant contributions to the field of medicinal chemistry and improve patient outcomes in the future.
As the scientific community continues to investigate the properties and applications of Methanamine, N-(phenylmethylene)-, (E)-, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutic agents. The potential of this compound to address a wide range of medical conditions underscores the importance of further research and innovation in the field of medicinal chemistry.
With the ongoing advancements in drug discovery and development, the role of Methanamine, N-(phenylmethylene)-, (E)- is expected to grow. As researchers continue to explore its properties and applications, this compound is poised to become a significant player in the quest for more effective and targeted therapies for a variety of diseases.
As the field of medicinal chemistry progresses, the potential of Methanamine, N-(phenylmethylene)-, (E)- is likely to expand. The compound's unique properties and versatile applications make it a valuable asset in the development of new therapeutic strategies. Continued research and innovation are essential to fully realize its potential and contribute to the advancement of patient care.
Ultimately, the study of Methanamine, N-(phenylmethylene)-, (E)- exemplifies the dynamic and ever-evolving nature of medicinal chemistry. By leveraging the latest scientific advancements, researchers are able to unlock new possibilities for therapeutic innovation, paving the way for more effective treatments for a wide range of medical conditions. The continued exploration of this compound is expected to yield significant contributions to the field of medicinal chemistry and improve patient outcomes in the future.
As the scientific community continues to investigate the properties and applications of Methanamine, N-(phenylmethylene)-, (E)-, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutic agents. The potential of this compound to address a wide range of medical conditions underscores the importance of further research and innovation in the field of medicinal chemistry.
With the ongoing advancements in drug discovery and development, the role of Methanamine, N-(phenylmethylene)-, (E)- is expected to grow. As researchers continue to explore its properties and applications, this compound is poised to become a significant player in the quest for more effective and targeted therapies for a variety of diseases.
As the field of medicinal chemistry progresses, the potential of Methanamine, N-(phenylmethylene)-, (E)- is likely to expand. The compound's unique properties and versatile applications make it a valuable asset in the development of new therapeutic strategies. Continued research and innovation are essential to fully realize its potential and contribute to the advancement of patient care.
Ultimately, the study of Methanamine, N-(phenylmethylene)-, (E)- exemplifies the dynamic and ever-evolving nature of medicinal chemistry. By leveraging the latest scientific advancements, researchers are able to unlock new possibilities for therapeutic innovation, paving the way for more effective treatments for a wide range of medical conditions. The continued exploration of this compound is expected to yield significant contributions to the field of medicinal chemistry and improve patient outcomes in the future.
As the scientific community continues to investigate the properties and applications of Methanamine, N-(phenylmethylene)-, (E)-, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutic agents. The potential of this compound to address a wide range of medical conditions underscores the importance of further research and innovation in the field of medicinal chemistry.
With the ongoing advancements in drug discovery and development, the role of Methanamine, N-(phenylmethylene)-, (E)- is expected to grow. As researchers continue to explore its properties and applications, this compound is poised to become a significant player in the quest for more effective and targeted therapies for a variety of diseases.
As the field of medicinal chemistry progresses, the potential of Methan, N-(phenylmethylene)-, (E)- is likely to expand. The compound's unique properties and versatile applications make it a valuable asset in the development of new therapeutic strategies. Continued research and innovation are essential to fully realize its potential and contribute to the advancement of patient care.
Ultimately, the study of Methanamine, N-(phenylmethylene)-, (E)- exemplifies the dynamic and ever-evolving nature of medicinal chemistry. By leveraging the latest scientific advancements, researchers are able to unlock new possibilities for therapeutic innovation, paving the way for more effective treatments for a wide range of medical conditions. The continued exploration of this compound is expected to yield significant contributions to the field of medicinal chemistry and improve patient outcomes in the future.
As the scientific community continues to investigate the properties and applications of Methanamine, N-(phenylmethylene)-, (E)-, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutic agents. The potential of this compound to address a wide range of medical conditions underscores the importance of further research and innovation in the field of medicinal chemistry.
With the ongoing advancements in drug discovery and development, the role of Methanamine, N-(phenylmethylene)-, (E)- is expected to grow. As researchers continue to explore its properties and applications, this compound is poised to become a significant player in the quest for more effective and targeted therapies for a variety of diseases.
As the field of medicinal chemistry progresses, the potential of Methanamine, N-(phenylmethylene)-, (E)- is likely to expand. The compound's unique properties and versatile applications make it a valuable asset in the development of new therapeutic strategies. Continued research and innovation are essential to fully realize its potential and contribute to the advancement of patient care.
Ultimately, the study of Methanamine, N-(phenylmethylene)-, (E)- exemplifies the dynamic and ever-evolving nature of medicinal chemistry. By leveraging the latest scientific advancements, researchers are able to unlock new possibilities for therapeutic innovation, paving the way for more effective treatments for a wide range of medical conditions. The continued exploration of this compound is expected to yield significant contributions to the field of medicinal chemistry and improve patient outcomes in the future.
As the scientific community continues to investigate the properties and applications of Methanamine, N-(phenylmethylene)-, (E)-, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutic agents. The potential of this compound to address a wide range of medical conditions underscores the importance of further research and innovation in the field of medicinal chemistry.
With the ongoing advancements in drug discovery and development, the role of Methanamine, N-(phenylmethylene)-, (E)- is expected to grow. As researchers continue to explore its properties and applications, this compound is poised to become a significant player in the quest for more effective and targeted therapies for a variety of diseases.
As the field of medicinal chemistry progresses, the potential of Methanamine, N-(phenylmethylene)-, (E)- is likely to expand. The compound's unique properties and versatile applications make it a valuable asset in the development of new therapeutic strategies. Continued research and innovation are essential to fully realize its potential and contribute to the advancement of patient care.
Ultimately, the study of Methanamine, N-(phenylmethylene)-, (E)- exemplifies the dynamic and ever-evolving nature of medicinal chemistry. By leveraging the latest scientific advancements, researchers are able to unlock new possibilities for therapeutic innovation, paving the way for more effective treatments for a wide range of medical conditions. The continued exploration of this compound is expected to yield significant contributions to the field of medicinal chemistry and improve patient outcomes in the future.
It seems like you're referring to the compound Methanamine, N-(phenylmethylene)-, (E)-, which is also known as N-(phenylmethylene) methanamine or (E)-N-phenylmethylene-methanamine. This compound is an alpha-phenylacrylamide derivative, and its structure can be described as follows: --- ### Chemical Structure: - Formula: C₈H₉NO - Structure: Ph \ C=N–CH₂– (Where "Ph" is the phenyl group, and the double bond is in the *E* (trans) configuration.) --- ### Key Properties: - Appearance: Typically a colorless to pale yellow liquid or solid. - Solubility: Soluble in organic solvents like ethanol, ether, and chloroform. - Boiling Point: Around 230–240 °C (decomposes). - Melting Point: Not well-defined due to decomposition. --- ### Uses and Applications: 1. Organic Synthesis: Used as a building block for more complex molecules, including pharmaceuticals and polymers. 2. Polymer Science: May be used in the synthesis of functional polymers or as a crosslinking agent. 3. Pharmaceuticals: May serve as a precursor for drug molecules or as a scaffold for drug design. 4. Material Science: Potential applications in coatings, adhesives, or specialty materials. --- ### Safety and Handling: - Toxicity: May have moderate toxicity; handle with care, especially in concentrated forms. - Storage: Store in a cool, dry place, away from heat and light. - Disposal: Dispose of according to local regulations for hazardous chemicals. --- ### Synthesis: The compound can be synthesized via the Knoevenagel condensation reaction between phenylacetic acid and methylene imine (or a suitable imine precursor), followed by isomerization to the *E* isomer. --- ### Isomerism: - The compound exhibits geometric isomerism (cis/trans) due to the double bond between the carbon and nitrogen atoms. - The (E) isomer is more stable than the (Z) isomer due to steric effects and conjugation. --- ### Similar Compounds: - N-Phenylmaleimide - N-(phenylmethylene) ethanamine - N-(phenylmethylene) propanamine --- If you're working with this compound or have a specific application in mind, feel free to ask for more details!25521-74-8 (Methanamine, N-(phenylmethylene)-, (E)-) Related Products
- 622-29-7(N-Benzylidenemethanamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)